Cas no 3535-75-9 (4-Aminopyridine N-Oxide)

• Product Name: 4-Aminopyridine N-Oxide
• CAS No: 3535-75-9
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 306150
• PubChem ID: 19055
• Update Time: 2025-04-19

4-Aminopyridine N-Oxide Chemical and Physical Properties

Names and Identifiers

• 4-Aminopyridine 1-oxide
• 4-Aminopyridine N-Oxide
• 1-hydroxypyridin-4-imine
• 4-Pyridinamine, 1-oxide
• 1-Oxy-[4]pyridylamin
• 1-oxy-[4]pyridylamine
• 1-oxy-pyridin-4-ylamine
• 4-aminopyridine-1-oxide
• 4-Pyrimidinamine 1-oxide
• Phillips 1863
• pyridin-4-amine 1-oxide
• Pyridine,N-oxide
• PYRIDINE, 4-AMINO-, 1-OXIDE
• NS00049063
• AKOS022181945
• SCHEMBL7016950
• YY9GNO5VMI
• 3535-75-9
• WLN: T6NJ AO DZ
• NSC-351983
• FT-0662052
• Pyridine, N-oxide
• 4-aminopyridin-1-ium-1-olate
• EN300-384317
• AKOS025148521
• NSC351983
• DTXSID10902506
• 4-Amino pyridine-N-oxide
• 4-IMINOPYRIDIN-1-OL
• pyridine, 1-oxide, 4-amino-
• DB-349185

• Inchi： 1S/C5H6N2O/c6-5-1-3-7(8)4-2-5/h1-4,6,8H
• InChI Key： SJQWWHFNDOUAGY-UHFFFAOYSA-N
• SMILES： ON1C=CC(C=C1)=N

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.2111 (rough estimate)
• Boiling Point: 206.4°C (rough estimate)
• Flash Point: 85.7°C
• Refractive Index: 1.5090 (estimate)
• PSA: 51.48000
• LogP: 1.27850